Cas no 1338671-41-2 (2,4(1H,3H)-Pyrimidinedione, 6-(3-amino-1-pyrrolidinyl)-3-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-(3-amino-1-pyrrolidinyl)-3-methyl-
• CAS No: 1338671-41-2
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5843268
• PubChem ID: 56770225
• Update Time: 2025-05-30

2,4(1H,3H)-Pyrimidinedione, 6-(3-amino-1-pyrrolidinyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(3-amino-1-pyrrolidinyl)-3-methyl-
• 6-(3-Aminopyrrolidin-1-yl)-3-methylpyrimidine-2,4(1h,3h)-dione
• EN300-741881
• CS-0348981
• 6-(3-amino-1-pyrrolidinyl)-3-methyl-2,4(1H,3H)-pyrimidinedione
• AKOS030218130
• 1338671-41-2

• Inchi： 1S/C9H14N4O2/c1-12-8(14)4-7(11-9(12)15)13-3-2-6(10)5-13/h4,6H,2-3,5,10H2,1H3,(H,11,15)
• InChI Key： UGJRXUBHLURIGO-UHFFFAOYSA-N
• SMILES： C1(=O)NC(N2CCC(N)C2)=CC(=O)N1C

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• pka: 8.96±0.40(Predicted)

Additional information on 2,4(1H,3H)-Pyrimidinedione, 6-(3-amino-1-pyrrolidinyl)-3-methyl-

2,4(1H,3H)-Pyrimidinedione, 6-(3-amino-1-pyrrolidinyl)-3-methyl-: A Comprehensive Overview

The compound with CAS No 1338671-41-2, known as 2,4(1H,3H)-pyrimidinedione, specifically the derivative 6-(3-amino-1-pyrrolidinyl)-3-methyl-, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of pyrimidinedione, a class of compounds with a pyrimidine ring fused to a dione structure. The presence of the pyrrolidine ring and the methyl group introduces unique chemical properties and biological activities that make it a subject of interest for researchers.

The structure of this compound is characterized by a pyrimidine ring with two ketone groups at positions 2 and 4. The substitution at position 6 with a pyrrolidine ring containing an amino group adds complexity to its molecular framework. This substitution pattern is believed to influence its pharmacokinetic properties and bioavailability. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of agents targeting specific cellular pathways.

One of the most promising applications of 2,4(1H,3H)-pyrimidinedione derivatives lies in their ability to modulate enzyme activity. For instance, research has shown that this compound can inhibit certain kinases involved in cellular signaling pathways. These findings suggest its potential as a lead compound for developing therapeutic agents against various diseases, including cancer and inflammatory disorders.

In terms of synthesis, the compound can be prepared through a variety of methods, including condensation reactions and cyclization processes. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this molecule with high purity and yield. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

The biological evaluation of this compound has revealed interesting insights into its mechanism of action. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against cancer cells while sparing normal cells to a certain extent. This selectivity is attributed to its ability to target specific molecular markers overexpressed in cancerous tissues.

Moreover, computational studies using molecular docking and dynamics simulations have provided valuable information about the interactions between this compound and its target proteins. These studies have identified key residues responsible for binding affinity and provided insights into potential modifications to enhance potency and selectivity.

In conclusion, the compound with CAS No 1338671-41-2 represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a promising candidate for further development in drug discovery.